Cas no 120537-43-1 (1-Benzyl-4-chloro-1H-imidazo4,5-cpyridine)

• Product Name: 1-Benzyl-4-chloro-1H-imidazo4,5-cpyridine
• CAS No: 120537-43-1
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• MDL: MFCD21606725
• CID: 2193942
• PubChem ID: 14199152
• Update Time: 2025-10-28

1-Benzyl-4-chloro-1H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-chloro-1h-imidazo[4,5-c]pyridine
• 1-benzyl-4-chloroimidazo[4,5-c]pyridine
• EN300-318073
• DTXSID20557283
• Z2050026886
• HQJCQBUYLDPQAG-UHFFFAOYSA-N
• VEA53743
• SCHEMBL8669239
• DS-021482
• DTXCID90508065
• 120537-43-1
• AKOS030619186
• 965-051-1
• 1H-Imidazo[4,5-c]pyridine, 4-chloro-1-(phenylmethyl)-
• 1-Benzyl-4-chloro-1H-imidazo(4,5-c)pyridine
• 1-Benzyl-4-chloro-1H-imidazo4,5-cpyridine

• MDL： MFCD21606725
• Inchi： 1S/C13H10ClN3/c14-13-12-11(6-7-15-13)17(9-16-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key： HQJCQBUYLDPQAG-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)N(C=N2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.0563250Da
• Monoisotopic Mass: 243.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 103.5-104 ºC
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 1-Benzyl-4-chloro-1H-imidazo4,5-cpyridine

1-Benzyl-4-chloro-1H-imidazo[4,5-c]pyridine: A Comprehensive Overview

The compound 1-Benzyl-4-chloro-1H-imidazo[4,5-c]pyridine, identified by the CAS number 120537-43-1, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the imidazopyridine family, which has been extensively studied due to its unique electronic properties and structural versatility. The molecule features a fused imidazole and pyridine ring system, with a benzyl group attached at the 1-position and a chlorine atom at the 4-position. These substituents play a crucial role in modulating the compound's reactivity, stability, and electronic characteristics.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-Benzyl-4-chloro-1H-imidazo[4,5-c]pyridine. Researchers have employed multi-component reactions and transition-metal catalysis to construct this complex heterocyclic framework. For instance, a study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis route utilizing readily available starting materials and mild reaction conditions. This approach not only enhances the scalability of the synthesis but also minimizes environmental impact, aligning with current green chemistry principles.

The structural uniqueness of imidazo[4,5-c]pyridine derivatives has drawn attention from medicinal chemists due to their potential as pharmacophores in drug design. The compound's ability to act as a ligand for metal ions has been exploited in designing coordination complexes with applications in catalysis and sensing. Recent studies have highlighted its role as a chelating agent in homogeneous catalysis, where it facilitates selective transformations of organic substrates under mild conditions.

In addition to its chemical applications, 1-Benzyl-4-chloro-1H-imidazo[4,5-c]pyridine exhibits interesting optical properties that make it a candidate for optoelectronic materials. Its extended conjugation system allows for strong absorption in the visible region, which is advantageous for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. A research group at Stanford University reported on the use of this compound as a building block for constructing novel π-conjugated polymers with enhanced charge transport properties.

The incorporation of functional groups such as the benzyl group and chlorine atom further enhances the compound's versatility. The benzyl group introduces steric bulk and hydrophobicity, while the chlorine atom introduces electron-withdrawing effects that can be exploited in designing molecules with specific reactivity profiles. These features make imidazo[4,5-c]pyridine derivatives valuable tools in both academic research and industrial applications.

In conclusion, 1-Benzyl-4-chloro-1H-imidazo[4,5-c]pyridine stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and functionalization strategies, positions it as a key player in future innovations within chemistry and materials science.